Cas no 20174-72-5 (5-chloro-2-hydrazinyl-1,3-benzothiazole)

• Product Name: 5-chloro-2-hydrazinyl-1,3-benzothiazole
• CAS No: 20174-72-5
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• MDL: MFCD17178297
• CID: 240832
• PubChem ID: 16228806
• Update Time: 2025-06-09

5-chloro-2-hydrazinyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-chloro-2-hydrazinyl-
• 2(3H)-Benzothiazolone,5-chloro-,hydrazone(9CI)
• 2-Hydrazino-5-chlor-benzothiazol
• 2-hydrazino-5-chlorobenzothiazole
• 2-Hydrazino-5-chlorpyrimidin
• 5-Chlor-2-hydrazino-benzothiazol
• 5-chloro-2-hydrazino-benzothiazole
• 5-Chloro-2-hydrazinopyrimidine
• 5-chloro-2-hydrazinylbenzothiazole
• 5-CHLORO-2-HYDRAZINYLPYRIMIDINE
• 5-chloropyrimidine-2-ylhydrazine
• SCHEMBL2137684
• 20174-72-5
• CHEMBL3092383
• BB 0246097
• AKOS006242961
• (5-Chloro-benzothiazol-2-yl)-hydrazine
• (5-chloro-1, 3-benzothiazol-2-yl)hydrazine
• Z255150100
• AKOS000428210
• (5-chloro-1,3-benzothiazol-2-yl)hydrazine
• 5-chloro-2-hydrazinylbenzo[d]thiazole
• 5-chloro-2-hydrazino-1,3-benzothiazole
• Benzothiazole, 5-chloro-2-hydrazinyl-
• VS-08995
• (5-chlorobenzothiazol-2-yl)-hydrazine
• MJAOIHNAUFRSRU-UHFFFAOYSA-N
• SCHEMBL11537043
• DTXSID701288496
• 5-chloro-2-hydrazinyl-1,3-benzothiazole
• EN300-87224
• BDBM50444457

• MDL： MFCD17178297
• Inchi： 1S/C7H6ClN3S/c8-4-1-2-6-5(3-4)10-7(11-9)12-6/h1-3H,9H2,(H,10,11)
• InChI Key： MJAOIHNAUFRSRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(NN)S2

Computed Properties

• Exact Mass: 198.99700
• Monoisotopic Mass: 198.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 82.41000
• LogP: 2.35750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-chloro-2-hydrazinyl-1,3-benzothiazole

5-Chloro-2-Hydrazinyl-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No 20174-72-5, commonly referred to as 5-chloro-2-hydrazinyl-1,3-benzothiazole, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The benzothiazole core of the molecule, combined with the chloro and hydrazinyl substituents, imparts distinctive electronic and chemical characteristics that make it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of 5-chloro-2-hydrazinyl-1,3-benzothiazole in the development of advanced materials, particularly in the realm of optoelectronics and sensor technologies. The molecule's ability to form stable coordination complexes with metal ions has been extensively explored, offering promising avenues for the creation of highly sensitive sensors capable of detecting trace amounts of heavy metals in environmental samples. This property is particularly relevant in today's context of increasing concerns over water quality and pollution control.

In addition to its role in sensor technology, 5-chloro-2-hydrazinyl-1,3-benzothiazole has also been investigated for its potential in drug design and development. The hydrazine group within the molecule is known to exhibit bioactivity, making it a valuable component in the synthesis of pharmaceutical agents targeting various diseases. Recent research has focused on optimizing the molecule's pharmacokinetic properties to enhance its efficacy as a drug candidate while minimizing potential side effects.

The synthesis of 5-chloro-2-hydrazinyl-1,3-benzothiazole involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Researchers have recently developed more efficient synthetic routes that not only improve yield but also reduce the environmental footprint of the production process. These advancements are crucial for scaling up the synthesis of this compound for industrial applications.

Moreover, the compound's electronic properties have made it a valuable component in the development of organic light-emitting diodes (OLEDs). The benzothiazole moiety contributes to high luminous efficiency, while the chloro and hydrazinyl groups enhance stability under operational conditions. This dual functionality positions 5-chloro-2-hydrazinyl-1,3-benzothiazole as a promising candidate for next-generation display technologies.

Recent collaborative efforts between academic institutions and industry have further expanded our understanding of this compound's potential applications. For instance, its use as a precursor in polymer synthesis has opened new possibilities for creating high-performance polymers with tailored mechanical and thermal properties. These polymers are being explored for use in aerospace and automotive industries where lightweight yet durable materials are highly sought after.

In conclusion, 5-chloro-2-hydrazinyl-1,3-benzothiazole stands out as a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, underscores its importance as a key player in modern materials science and pharmaceutical research.